molecular formula C19H20Cl2N2O3 B3616827 3-{[(2,4-dichlorophenoxy)acetyl]amino}-N-isobutylbenzamide

3-{[(2,4-dichlorophenoxy)acetyl]amino}-N-isobutylbenzamide

Cat. No. B3616827
M. Wt: 395.3 g/mol
InChI Key: DCICWVVNVKLGQC-UHFFFAOYSA-N
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Description

“3-{[(2,4-dichlorophenoxy)acetyl]amino}-N-isobutylbenzamide” is a chemical compound with the molecular formula C19H20Cl2N2O3 . It is related to a series of 2, 4-dichlorophenoxyacetamide-chalcones that were synthesized and evaluated for their antiproliferative activities against various cancer cell lines .


Synthesis Analysis

The synthesis of related compounds involves the reaction of N-(3-acetylphenyl)-2-(2,4-dichlorophenoxy) acetamide with differently substituted benzaldehyde in the presence of lithium hydroxide monohydrate in ethanol .


Molecular Structure Analysis

The molecular structure of “this compound” consists of 19 carbon atoms, 20 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 3 oxygen atoms .


Physical And Chemical Properties Analysis

The average mass of “this compound” is 395.280 Da, and its monoisotopic mass is 394.085083 Da .

Mechanism of Action

While the specific mechanism of action for “3-{[(2,4-dichlorophenoxy)acetyl]amino}-N-isobutylbenzamide” is not mentioned, related compounds have been found to have antiproliferative activities against cancer cell lines. These compounds are thought to bind to Met1160 from the hinge region, inhibiting growth and migration in cells .

properties

IUPAC Name

3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-N-(2-methylpropyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20Cl2N2O3/c1-12(2)10-22-19(25)13-4-3-5-15(8-13)23-18(24)11-26-17-7-6-14(20)9-16(17)21/h3-9,12H,10-11H2,1-2H3,(H,22,25)(H,23,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCICWVVNVKLGQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20Cl2N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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